molecular formula C10H12O2 B8641629 2-Ethyl-2-methyl-1,3-benzodioxole CAS No. 14049-41-3

2-Ethyl-2-methyl-1,3-benzodioxole

Cat. No.: B8641629
CAS No.: 14049-41-3
M. Wt: 164.20 g/mol
InChI Key: AATQNQRLPHKUQY-UHFFFAOYSA-N
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Description

2-Ethyl-2-methyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

14049-41-3

Molecular Formula

C10H12O2

Molecular Weight

164.20 g/mol

IUPAC Name

2-ethyl-2-methyl-1,3-benzodioxole

InChI

InChI=1S/C10H12O2/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7H,3H2,1-2H3

InChI Key

AATQNQRLPHKUQY-UHFFFAOYSA-N

Canonical SMILES

CCC1(OC2=CC=CC=C2O1)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 20.0 g (0.180 mole) of catechol and 0.8 g (0.40 mole) of 2-butanone in 200 ml of methylene chloride was added 128.0 g (0.902 mole) of phosphorus pentoxide. The reaction mixture was stirred at room temperature for two days. The stirring was stopped, and the reaction solids were allowed to settle. The reaction mixture was decanted into a separatory funnel. The solid material was washed with methylene chloride, and the wash was decanted into the above separatory funnel. The combined organic phase was washed with aqueous, saturated sodium bicarbonate solution. The washed organic phase was dried over anhydrous magnesium sulfate and was filtered. The filtrate was evaporated under reduced pressure to yield 17.3 g of 2-ethyl-2-methyl-1,3-benzodioxole.
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Synthesis routes and methods II

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Following Intermediate Method 3, the reaction of catechol with 2-butanone and phosphorus pentoxide in methylene chloride produces 2-ethyl-2-methyl-1,3-benzodioxole, (XVI). Nitration of (XVI) with nitric and sulfuric acid in methylene chloride yields 2-ethyl-2-methyl-5-nitro-1,3-benzodioxole, (XVII). Subsequent hydrogenation of the compound (XVII) with platinum oxide in ethanol produces 5-amino-2-ethyl-2-methyl-1,3-benzodioxole, (XVIII). ##STR30##
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